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Compound of Interest

tert-Butyl 1-
Compound Name: _
allylhydrazinecarboxylate

Cat. No.: B153078

CAS Number: 21075-86-5

A Comprehensive Overview for Researchers and Drug Development Professionals

Abstract

This technical guide provides a detailed overview of tert-Butyl 1-allylhydrazinecarboxylate, a
versatile bifunctional molecule of interest in synthetic organic chemistry and drug discovery.
The document outlines its chemical and physical properties, provides a detailed experimental
protocol for its synthesis via N-alkylation of tert-butyl carbazate, and presents its characteristic
spectroscopic data for identification and quality control. Furthermore, this guide explores its
primary application as a building block in the synthesis of nitrogen-containing heterocyclic
compounds, which are prevalent scaffolds in many pharmaceutical agents. The logical
workflow for its synthesis and subsequent utilization in pyrazole synthesis is also visualized.

Chemical and Physical Properties

tert-Butyl 1-allylhydrazinecarboxylate is a stable, bifunctional organic compound
incorporating a Boc-protected hydrazine moiety and a reactive allyl group. These features
make it a valuable reagent for introducing a protected hydrazine group in multi-step syntheses.
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Property Value Reference
CAS Number 21075-86-5 [1112]
Molecular Formula CsH16N20:2 [1][2]
Molecular Weight 172.22 g/mol [1]
tert-butyl N-allyl-N-
IUPAC Name .
aminocarbamate
1-allyl-1-tert-
butoxycarbonylhydrazine, N-
Synonyms Allyl-hydrazinecarboxylic acid [1]
tert-butyl ester, tert-butyl1-
allylhydrazine-1-carboxylate
Melting Point 58 °C [2]
Boiling Point (Predicted) [1]
Density (Predicted) [1]
Flash Point (Predicted) [1]

Experimental Protocols
Synthesis of tert-Butyl 1-allylhydrazinecarboxylate

The primary route for the synthesis of tert-Butyl 1-allylhydrazinecarboxylate is the N-

alkylation of tert-butyl carbazate with an allyl halide, such as allyl bromide. The following

protocol is a representative procedure.

Reaction Scheme:
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Reactants

Solvent (e.g., Acetonitrile) —f—-——-———- I

Base (e.g., K2CO3)

S + ——> tert-Butyl 1-allylhydrazinecarboxylate

Allyl Bromide

tert-Butyl carbazate

tert-Butyl 1-a||y|hydrazine@

Boc Deprotection
(e.g., TFAin DCM)

Allylhydrazine

Condensation with
1,3-Dicarbonyl Compound
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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